Cas no 30749-25-8 (Phenol,3-(2-methylpropyl)-)

• Product Name: Phenol,3-(2-methylpropyl)-
• CAS No: 30749-25-8
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 298029
• PubChem ID: 12410949
• Update Time: 2025-04-19

Phenol,3-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,3-(2-methylpropyl)-
• 3-(2-methylpropyl)Phenol
• 3-Isobutylphenol
• meta-isobutylphenol
• m-isobutylphenol
• 30749-25-8
• DTXSID10497003
• Phenol, 3-(2-methylpropyl)-
• 3isobutylphenol
• FT-0747233
• AKOS017523585
• CHEMBL445714
• 3-ISO-BUTYLPHENOL
• SCHEMBL647401

• Inchi： 1S/C10H14O/c1-8(2)6-9-4-3-5-10(11)7-9/h3-5,7-8,11H,6H2,1-2H3
• InChI Key： ZKSISJGIJFEBMS-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)CC(C)C

Computed Properties

• Exact Mass: 150.10400
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.9688 (estimate)
• Melting Point: 46.81°C (estimate)
• Boiling Point: 236.65°C (estimate)
• Refractive Index: 1.5115 (estimate)
• PSA: 20.23000
• LogP: 2.59070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes